Cas no 2172146-82-4 (2-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-4-methylpiperidine)

• Product Name: 2-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-4-methylpiperidine
• CAS No: 2172146-82-4
• MF: C₁₃H₁₉N₃S
• MW: 249.375061273575
• CID: 6178797
• PubChem ID: 165547874
• Update Time: 2025-06-03

2-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-4-methylpiperidine
• EN300-1477881
• 2172146-82-4
• 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-4-methylpiperidine

• Inchi： 1S/C13H19N3S/c1-8-4-5-14-11(6-8)12-7-10-9(2)15-16(3)13(10)17-12/h7-8,11,14H,4-6H2,1-3H3
• InChI Key： RQRGFYCJKDRFLB-UHFFFAOYSA-N
• SMILES： S1C2=C(C(C)=NN2C)C=C1C1CC(C)CCN1

Computed Properties

• Exact Mass: 249.12996879g/mol
• Monoisotopic Mass: 249.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-4-methylpiperidine

Comprehensive Overview of 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-4-methylpiperidine (CAS No. 2172146-82-4)

The compound 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-4-methylpiperidine (CAS No. 2172146-82-4) is a structurally unique heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its complex nomenclature reflects its intricate architecture, combining a thienopyrazole core with a methylpiperidine moiety. This hybrid structure positions it as a promising candidate for various pharmaceutical applications, particularly in the development of targeted therapies.

In recent years, researchers have focused on the potential of thienopyrazole derivatives due to their diverse biological activities. The incorporation of a methylpiperidine group enhances the molecule's pharmacokinetic properties, such as improved bioavailability and blood-brain barrier penetration. These characteristics make 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-4-methylpiperidine a subject of interest for neurological and metabolic disorder research.

The synthesis of CAS No. 2172146-82-4 involves multi-step organic reactions, often starting from commercially available thiophene precursors. Key steps include the formation of the pyrazole ring through cyclization reactions, followed by the introduction of the piperidine moiety. Advanced purification techniques, such as column chromatography and recrystallization, are employed to achieve high purity levels required for pharmaceutical applications.

From a therapeutic perspective, this compound's mechanism of action is believed to involve modulation of specific enzyme targets and receptor interactions. Preliminary studies suggest potential applications in managing conditions related to neurotransmitter imbalance and cellular signaling pathways. However, comprehensive clinical trials are necessary to validate these findings and establish safety profiles.

The growing interest in heterocyclic compounds like 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-4-methylpiperidine aligns with current trends in personalized medicine and structure-based drug design. Pharmaceutical companies are increasingly investing in such molecules to develop next-generation treatments with improved specificity and reduced side effects.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC analysis. These techniques confirm the molecular structure and purity, which are critical for research and development purposes. The compound's stability under various conditions is also thoroughly investigated to ensure proper storage and handling protocols.

In the context of drug discovery pipelines, CAS No. 2172146-82-4 represents an important intermediate for further chemical modifications. Medicinal chemists frequently explore its derivatives to optimize binding affinity and selectivity for specific biological targets. This approach has led to the development of several promising lead compounds in recent years.

The pharmaceutical industry's shift toward small molecule therapeutics has increased demand for specialized compounds like 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-4-methylpiperidine. Its unique structural features offer multiple sites for functional group modifications, enabling the creation of diverse analogs with tailored biological properties.

From a commercial perspective, the global market for such fine chemicals is expanding rapidly, driven by increased R&D spending in the life sciences sector. Suppliers of CAS No. 2172146-82-4 must adhere to strict quality control measures to meet the stringent requirements of pharmaceutical customers and regulatory agencies.

Future research directions for this compound include exploring its potential in combination therapies and investigating its structure-activity relationships more thoroughly. Computational chemistry approaches, such as molecular docking studies, are being employed to predict its interactions with various biological targets, accelerating the drug development process.

Environmental considerations in the production and disposal of 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-4-methylpiperidine are also gaining attention. Sustainable synthesis methods and proper waste management protocols are being developed to minimize the ecological impact of pharmaceutical manufacturing processes involving such compounds.

The intellectual property landscape surrounding thienopyrazole derivatives continues to evolve, with numerous patents being filed for novel applications and synthetic methods. Companies investing in this chemical space are actively protecting their innovations while collaborating with academic institutions to advance the science behind these molecules.

As the understanding of molecular pharmacology deepens, compounds like 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-4-methylpiperidine will likely play increasingly important roles in addressing unmet medical needs. Their versatility and potential for modification make them valuable tools in the ongoing quest for more effective and safer therapeutic agents.